2-[(4-Ethylphenyl)methyl]pyridazin-3-one
Catalog No.
S7964689
CAS No.
M.F
C13H14N2O
M. Wt
214.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![2-[(4-Ethylphenyl)methyl]pyridazin-3-one](/img/structure-2d/800/S7964689.png)
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Product Name
2-[(4-Ethylphenyl)methyl]pyridazin-3-one
IUPAC Name
2-[(4-ethylphenyl)methyl]pyridazin-3-one
Molecular Formula
C13H14N2O
Molecular Weight
214.26 g/mol
InChI
InChI=1S/C13H14N2O/c1-2-11-5-7-12(8-6-11)10-15-13(16)4-3-9-14-15/h3-9H,2,10H2,1H3
InChI Key
WGIQXZNYMFKHJB-UHFFFAOYSA-N
SMILES
CCC1=CC=C(C=C1)CN2C(=O)C=CC=N2
Canonical SMILES
CCC1=CC=C(C=C1)CN2C(=O)C=CC=N2
XLogP3
1.8
Hydrogen Bond Acceptor Count
2
Exact Mass
214.110613074 g/mol
Monoisotopic Mass
214.110613074 g/mol
Heavy Atom Count
16
Dates
Last modified: 01-05-2024
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